molecular formula C12H15NO B8756885 Propanamide, N-(2,3-dihydro-1H-inden-2-yl)- CAS No. 138006-38-9

Propanamide, N-(2,3-dihydro-1H-inden-2-yl)-

Cat. No.: B8756885
CAS No.: 138006-38-9
M. Wt: 189.25 g/mol
InChI Key: FVNSFMILKBPVBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanamide, N-(2,3-dihydro-1H-inden-2-yl)- is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanamide, N-(2,3-dihydro-1H-inden-2-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanamide, N-(2,3-dihydro-1H-inden-2-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

138006-38-9

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

N-(2,3-dihydro-1H-inden-2-yl)propanamide

InChI

InChI=1S/C12H15NO/c1-2-12(14)13-11-7-9-5-3-4-6-10(9)8-11/h3-6,11H,2,7-8H2,1H3,(H,13,14)

InChI Key

FVNSFMILKBPVBY-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NC1CC2=CC=CC=C2C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

200 ml of dichloromethane, then 15 ml, i.e. 10.9 g (107.6 mmmol) of triethylamine were added to 5 g (29.5 mmol) of 2-aminoindan hydrochloride. The mixture was stirred, then 2.6 ml (29.5 mmol) of propionyl chloride were added and stirring was continued at room temperature for 12 h. Dilute hydrochloric acid was added, the precipitate was filtered, washed, dried and purified by chromatography on a silica gel column, eluted with an 80:20 mixture of dichloromethane/ethyl acetate. 4.87 g of beige solid were isolated.
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
10.9 g
Type
solvent
Reaction Step One
Quantity
2.6 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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